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Abstract
This application note details a robust and sensitive method for the determination of daminozide

in various matrices using gas chromatography-mass spectrometry (GC-MS). Daminozide, a

plant growth regulator, is not amenable to direct GC-MS analysis due to its low volatility and

thermal instability. The described protocol is based on the alkaline hydrolysis of daminozide to

unsymmetrical dimethylhydrazine (UDMH), followed by derivatization to a more volatile and

stable compound suitable for GC-MS analysis. This method is applicable to a wide range of

sample types, including agricultural products and processed foods, and is intended for use by

researchers, scientists, and professionals in drug development and food safety.

Introduction
Daminozide is a systemic plant growth regulator used to control the size and shape of various

ornamental plants and to improve the quality of certain fruit crops. Due to potential health

concerns, its use on food crops has been significantly restricted in many countries.

Consequently, sensitive and reliable analytical methods are required to monitor for daminozide

residues in food and environmental samples. This application note provides a detailed protocol

for the analysis of daminozide by GC-MS, a technique that offers high selectivity and sensitivity.

The core of the method involves the conversion of daminozide to a stable derivative, allowing

for accurate and precise quantification.
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Experimental Protocol
Principle
The analytical method is based on the alkaline hydrolysis of daminozide to unsymmetrical

dimethylhydrazine (UDMH). The volatile UDMH is then distilled from the sample matrix and

derivatized with salicylaldehyde to form the stable salicylaldehyde dimethylhydrazone. This

derivative is then extracted and analyzed by GC-MS in selected ion monitoring (SIM) mode for

enhanced sensitivity and selectivity.[1][2] An internal standard is used for accurate

quantification.

Reagents and Materials
Daminozide standard (99.5% purity)[2]

Unsymmetrical dimethylhydrazine (UDMH) standard (98% purity)[2]

Salicylaldehyde (reagent grade)[1]

Aldrin (internal standard, 98% purity)

Sodium hydroxide (50%, reagent grade)

Toluene (residue grade)

Methanol (HPLC grade)

Acetone (reagent grade)

n-Hexane (reagent grade)

Glacial acetic acid (reagent grade)

Sodium chloride (reagent grade)

Distilled or deionized water

Helium carrier gas (99.999% purity)
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Standard laboratory glassware

Homogenizer (e.g., food processor)

Distillation apparatus

Heating mantle

Vortex mixer

Centrifuge

Water bath

GC-MS system with a capillary column (e.g., 25 m x 0.2 mm I.D., 0.33 µm film thickness)

Sample Preparation
Homogenization: For solid samples such as fruits and vegetables, weigh a representative

portion (e.g., 1 kg of apples) and homogenize in a food processor for two minutes. For

powdered samples like tea, use a pre-determined weight (e.g., 5.00 g).

Sub-sampling: Weigh a 50 g subsample of the homogenate into a distillation flask.

Hydrolysis and Distillation
Add 20 µL of salicylaldehyde to a 50 mL centrifuge tube which will serve as the distillate

receiver.

To the 50 g sample in the distillation flask, add a suitable amount of water and 25 mL of 50%

NaOH.

Connect the flask to the distillation apparatus and place the receiving centrifuge tube under

the condenser adapter.

Heat the flask and distill the UDMH from the sample matrix. Collect the distillate in the

centrifuge tube containing salicylaldehyde.

After distillation is complete, remove the centrifuge tube.
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Derivatization and Extraction
Add approximately 40 µL of glacial acetic acid to the collected distillate, stopper the tube,

and mix well using a vortex mixer. The pH should be between 4 and 5.

Heat the centrifuge tube in a water bath at 50°C for 90 minutes to facilitate the derivatization

reaction.

Cool the tube and add 2 mL of saturated NaCl solution.

Pipette 2 mL of toluene into the tube and mix vigorously for 1 minute using a vortex mixer to

extract the salicylaldehyde dimethylhydrazone derivative.

Centrifuge to separate the layers.

Transfer the upper toluene layer to a clean vial. Add a known amount of internal standard

(e.g., 5 µL of 50 µg/mL Aldrin).

The sample is now ready for GC-MS analysis.

GC-MS Analysis
Gas Chromatograph: Agilent 7890B GC or equivalent

Mass Spectrometer: Agilent 7010B triple quadrupole MS or equivalent

Column: 25 m x 0.2 mm I.D., 0.33 µm film thickness, Ultra 1 or equivalent

Injection Volume: 1 µL, splitless mode

Inlet Temperature: 250°C

Oven Temperature Program:

Initial temperature: 70°C, hold for 2 minutes

Ramp 1: 25°C/min to 150°C

Ramp 2: 8°C/min to 280°C, hold for 2 minutes
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Carrier Gas: Helium at a constant flow of 1.2 mL/min

Transfer Line Temperature: 300°C

Ion Source Temperature: 280°C

Ionization Mode: Electron Impact (EI)

Acquisition Mode: Selected Ion Monitoring (SIM)

Daminozide derivative (UDMH-salicylaldehyde): m/z 164 (molecular ion), 120, 134

Internal Standard (Aldrin): m/z 263, 265, 261

Quantitative Data
The following table summarizes the quantitative data obtained from various studies using GC-

MS for the determination of daminozide.

Parameter Matrix Value Reference

Limit of Detection

(LOD)

High-protein food

products
0.01 ppm

Limit of Quantitation

(LOQ)

High-protein food

products
0.1 ppm

Analytical Range Apples 0.04 to 0.20 µg/g

Recovery

Peanuts and peanut

butter (spiked at 0.1-2

ppm)

≥ 90%

Recovery
Apples (spiked

sample)
91 ± 33%

Reproducibility (RSD)
Food matrix

dependent
up to 26%

Linearity (Correlation

Coefficient)
Standard curve ≥ 0.99
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Experimental Workflow

Sample Preparation

Hydrolysis & Distillation

Derivatization & Extraction

GC-MS Analysis

Sample Homogenization

Sub-sampling (50g)

Alkaline Hydrolysis (50% NaOH)

Distillation of UDMH

Derivatization with Salicylaldehyde

Toluene Extraction

Centrifugation

Internal Standard Addition

GC-MS Analysis (SIM Mode)

Data Analysis & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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